Cas no 2031258-87-2 (2-(2,2-difluorocyclopropyl)ethanamine;hydrochloride)

• Product Name: 2-(2,2-difluorocyclopropyl)ethanamine;hydrochloride
• CAS No: 2031258-87-2
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• MDL: MFCD28891914
• CID: 4633910
• PubChem ID: 126796939
• Update Time: 2025-10-29

2-(2,2-difluorocyclopropyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluorocyclopropyl)ethan-1-amine hydrochloride
• 2-(2,2-difluorocyclopropyl)ethanamine;hydrochloride
• AT12582
• 2-(2,2-DIFLUOROCYCLOPROPYL)ETHAN-1-AMINE HCL
• Z2630880609

• MDL： MFCD28891914
• Inchi： 1S/C5H9F2N.ClH/c6-5(7)3-4(5)1-2-8;/h4H,1-3,8H2;1H
• InChI Key： PZXFEZACTBRMGI-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC1CCN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.4
• Topological Polar Surface Area: 26

Additional information on 2-(2,2-difluorocyclopropyl)ethanamine;hydrochloride

Introduction to 2-(2,2-difluorocyclopropyl)ethanamine;hydrochloride (CAS No. 2031258-87-2)

2-(2,2-difluorocyclopropyl)ethanamine;hydrochloride, with the CAS number 2031258-87-2, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both fluorine atoms and a cyclopropyl group in its molecular structure imparts distinct chemical characteristics that make it a valuable candidate for various biochemical and medicinal research.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This property is particularly advantageous in the development of drug delivery systems where bioavailability and solubility are critical factors. The compound's structure, featuring a primary amine group attached to a substituted cyclopropyl ring, offers multiple sites for chemical modification and interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability and binding affinity. The 2,2-difluorocyclopropyl moiety in this compound is an example of such a structural feature that has been explored for its potential benefits in medicinal chemistry. Studies have shown that fluorinated compounds can exhibit improved pharmacokinetic properties, making them more effective in therapeutic applications.

One of the most compelling aspects of 2-(2,2-difluorocyclopropyl)ethanamine;hydrochloride is its versatility in synthetic chemistry. The compound can serve as a building block for the synthesis of more complex molecules, including potential drug candidates. Researchers have utilized this compound to develop novel scaffolds that exhibit interesting biological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases.

The pharmaceutical industry has been particularly interested in kinase inhibitors due to their targeted action against specific disease pathways. The structural features of 2-(2,2-difluorocyclopropyl)ethanamine;hydrochloride, including the presence of fluorine atoms and the cyclopropyl ring, make it an ideal candidate for designing molecules that can selectively inhibit these enzymes. Preliminary studies have demonstrated promising results in vitro, suggesting that this compound and its derivatives could be effective in modulating kinase activity.

Moreover, the hydrochloride salt form of this compound provides additional benefits in terms of stability and handling. Hydrochloride salts are commonly used in pharmaceuticals due to their stability under various storage conditions and their ability to form stable crystals. This makes 2-(2,2-difluorocyclopropyl)ethanamine;hydrochloride a practical choice for further development and commercialization.

The synthesis of this compound involves several key steps that highlight the expertise required in organic chemistry. The introduction of fluorine atoms into the cyclopropyl ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are employed to achieve the desired molecular structure. These synthetic strategies not only demonstrate the complexity involved but also underscore the importance of skilled chemists in developing novel pharmaceutical agents.

In conclusion, 2-(2,2-difluorocyclopropyl)ethanamine;hydrochloride (CAS No. 2031258-87-2) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further exploration. As research continues to uncover new applications for fluorinated compounds, 2-(2,2-difluorocyclopropyl)ethanamine;hydrochloride is poised to play a crucial role in the next generation of therapeutic agents.